The chromatography of proteins. The effect of salt concentration and pH on the adsorption of proteins to silica gel
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9490700275
Abstract
The first page of this article is displayed as the abstract.
Recommended Literature
- [1] Sensitive measurement of total protein phosphorylation level in complex protein samples†
- [2] Organic chemistry
- [3] A sustainable polymer and coating system based on renewable raw materials†
- [4] Comparing the strength of covalent bonds, intermolecular hydrogen bonds and other intermolecular interactions for organic molecules: X-ray diffraction data and quantum chemical calculations†
- [5] Following FRET through five energy transfer steps: spectroscopic photobleaching, recovery of spectra, and a sequential mechanism of FRET
- [6] Synthesis, structure, spectroscopy and redox chemistry of square-planar nickel(ii) complexes with tetradentate o-phenylenedioxamidates and related ligands†‡
- [7] Back cover
- [8] In situ monitoring of enzyme-catalyzed (co)polymerizations by Raman spectroscopy†‡
- [9] Conversion of steroidal δ-lactones into dihydropyrans or tetrahydropyrans
- [10] A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†
